Cas no 834897-99-3 (2,6,12-Tetradecatriene, 2,6,10-trimethyl-13-nitro-, (6E)-)

• Product name: 2,6,12-Tetradecatriene, 2,6,10-trimethyl-13-nitro-, (6E)-
• CAS No: 834897-99-3
• MF: C₁₇H₂₉NO₂
• MW: 279.417665243149
• CID: 670513
• PubChem ID: 71415256

2,6,12-Tetradecatriene, 2,6,10-trimethyl-13-nitro-, (6E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,12-Tetradecatriene, 2,6,10-trimethyl-13-nitro-, (6E)-
• 2,6,10-trimethyl-13-nitrotetradeca-2,6,12-triene
• 834897-99-3
• DTXSID10834676
• 5,9,13-Trimethyl-2-nitrotetradeca-2,8,12-triene
• SCHEMBL2230664
• YAVVCUPYAVQOJN-UHFFFAOYSA-N

• Inchi： InChI=1S/C17H29NO2/c1-14(2)8-6-9-15(3)10-7-11-16(4)12-13-17(5)18(19)20/h8,10,13,16H,6-7,9,11-12H2,1-5H3
• InChI Key： YAVVCUPYAVQOJN-UHFFFAOYSA-N
• SMILES： CC(CCC=C(C)CCC=C(C)C)CC=C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.219829168g/mol
• Monoisotopic Mass: 279.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 6.3